Cas no 329779-62-6 (2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide)
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide
- ST028941
- 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-(2-isopropyl-6-methylphenyl)acetamide
- 2-[4-(3-chlorophenyl)piperazinyl]-N-[6-methyl-2-(methylethyl)phenyl]acetamide
- 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide
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- Inchi: 1S/C22H28ClN3O/c1-16(2)20-9-4-6-17(3)22(20)24-21(27)15-25-10-12-26(13-11-25)19-8-5-7-18(23)14-19/h4-9,14,16H,10-13,15H2,1-3H3,(H,24,27)
- InChI Key: IBAHJHFLDCPYOI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1CCN(CC(NC2C(C)=CC=CC=2C(C)C)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 478
- XLogP3: 4.9
- Topological Polar Surface Area: 35.6
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630383-1mg |
2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(2-isopropyl-6-methylphenyl)acetamide |
329779-62-6 | 98% | 1mg |
¥436.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630383-2mg |
2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(2-isopropyl-6-methylphenyl)acetamide |
329779-62-6 | 98% | 2mg |
¥619.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630383-5mg |
2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(2-isopropyl-6-methylphenyl)acetamide |
329779-62-6 | 98% | 5mg |
¥582.00 | 2024-05-19 |
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide
Introduction to 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide (CAS No. 329779-62-6)
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention from researchers. This compound, identified by its CAS number 329779-62-6, belongs to a class of molecules that are being extensively studied for their potential therapeutic applications. The intricate arrangement of atoms and functional groups within its structure suggests a high degree of specificity, which is crucial for its interaction with biological targets.
The molecular framework of this compound features a piperazine ring linked to a chlorophenyl group, further connected to an acetamide moiety. The presence of the piperazine ring is particularly noteworthy, as it is a common pharmacophore in many pharmacologically active agents. Piperazine derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for drug development. The chlorophenyl group adds another layer of complexity, influencing the compound's electronic properties and potentially its solubility and bioavailability.
The other key component of this molecule is the N-[2-methyl-6-(propan-2-yl)phenyl]acetamide moiety. This part of the structure introduces a bulky alkyl group and a secondary amide bond, which can significantly impact the compound's pharmacokinetic properties. The secondary amide bond is particularly interesting from a chemical perspective, as it can participate in hydrogen bonding interactions, both within the molecule and with potential biological targets. These interactions are critical for determining the compound's binding affinity and selectivity.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how this compound might interact with biological systems. These studies have shown that the specific arrangement of atoms in 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide can lead to favorable binding interactions with certain enzymes and receptors, suggesting its potential as a lead compound for drug discovery.
In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have indicated that it may exhibit properties relevant to treating various neurological disorders. The piperazine moiety, in particular, has been associated with modulation of neurotransmitter systems, which could make this compound a candidate for therapies targeting conditions such as depression and anxiety. However, further research is needed to fully understand its mechanisms of action and potential side effects.
The synthesis of 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide presents unique challenges due to its complex structure. Traditional synthetic routes often require multiple steps and careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to streamline some of these processes. These innovations not only improve efficiency but also reduce the environmental impact of producing such compounds.
One area where this compound shows promise is in the treatment of central nervous system disorders. The ability of piperazine derivatives to interact with serotonin receptors has been well-documented, leading to their use in medications for conditions like obsessive-compulsive disorder (OCD) and schizophrenia. By incorporating additional functional groups that enhance binding affinity, researchers aim to develop more effective treatments with fewer side effects. The N-[2-methyl-6-(propan-2-yl)phenyl]acetamide moiety may play a role in fine-tuning these interactions, making this compound a promising candidate for further development.
The potential therapeutic applications extend beyond neurological disorders. Preliminary data suggest that this compound might also have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. The dual functionality provided by the piperazine and acetamide groups allows for multiple points of interaction with biological targets, which could enhance its therapeutic efficacy.
As research continues, the understanding of how 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[2-methyl-6-(propan-2-y)phenyl]acetamide interacts with biological systems will undoubtedly grow. High-throughput screening technologies are being employed to rapidly test thousands of compounds for their activity against various targets. This approach has already led to the identification of several promising candidates that are being further investigated in preclinical studies.
The development of new drugs is a lengthy and complex process that involves multiple stages from discovery to market approval. However, compounds like 2-[4-(3-Chlorophenyl)piperazin-1-y)-N-[2-methyl-6-(propan--y)pheny]acetamide offer hope for novel treatments by leveraging cutting-edge chemical biology techniques. By understanding their structures and mechanisms at a molecular level, researchers can design molecules that are more effective and better tolerated by patients.
In conclusion, 2-[4-(3-Chlorophenyl)piperazin--1-y)-N-[2-methyl--6(propan--y)pheny]acetamide (CAS No.329779--62--6) represents an exciting area of research with significant potential in pharmaceutical applications. Its complex structure and unique functional groups make it an intriguing candidate for further study aimed at developing new therapies for various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in improving human health.
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